Cas no 1138220-18-4 (Dimethachlor Metabolite SYN 530561)

• Product Name: Dimethachlor Metabolite SYN 530561
• CAS No: 1138220-18-4
• MF: C₁₃H₁₇NO₅
• MW: 267.277784109116
• CID: 2094963
• PubChem ID: 329754274
• Update Time: 2025-10-28

Dimethachlor Metabolite SYN 530561 Chemical and Physical Properties

Names and Identifiers

• Dimethachlor Metabolite SYN 530561
• 2-[(2-hydroxyacetyl)-(2-methoxyethyl)amino]-3-methylbenzoic acid
• 1138220-18-4
• 2-(2-Hydroxy-N-(2-methoxyethyl)acetamido)-3-methylbenzoic acid
• NS00007902
• Dimethachlor Metabolite SYN 530561, PESTANAL(R), analytical standard
• DTXSID90746804
• J-003030
• 2-[(Hydroxyacetyl)(2-methoxyethyl)amino]-3-methylbenzoic acid
• CHEBI:201900
• Dimethachlor metabolite SYN 530561 100 microg/mL in Acetonitrile
• Dimethachlor Metabolite SYN 530561; Benzoic acid, 2-[(2-hydroxyacetyl)(2-methoxyethyl)amino]-3-methyl-

• MDL： MFCD16652525
• Inchi： 1S/C13H17NO5/c1-9-4-3-5-10(13(17)18)12(9)14(6-7-19-2)11(16)8-15/h3-5,15H,6-8H2,1-2H3,(H,17,18)
• InChI Key： UJKHCLQXFACPDB-UHFFFAOYSA-N
• SMILES： O(C)CCN(C(CO)=O)C1C(C(=O)O)=CC=CC=1C

Computed Properties

• Exact Mass: 267.11067264g/mol
• Monoisotopic Mass: 267.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 87.1Ų

Dimethachlor Metabolite SYN 530561 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on Dimethachlor Metabolite SYN 530561

Research Brief on Dimethachlor Metabolite SYN 530561 (CAS: 1138220-18-4): Recent Advances and Implications

Dimethachlor Metabolite SYN 530561 (CAS: 1138220-18-4) has recently garnered significant attention in the agrochemical and environmental science communities due to its role as a key degradation product of the herbicide dimethachlor. This metabolite is critical for understanding the environmental fate, toxicity, and regulatory compliance of dimethachlor-based formulations. Recent studies have focused on its analytical detection, ecological impact, and potential applications in sustainable agriculture. This brief synthesizes the latest research findings to provide a comprehensive overview of SYN 530561’s significance.

Analytical advancements have been pivotal in characterizing SYN 530561. A 2023 study published in Journal of Chromatography A detailed a high-resolution LC-MS/MS method for quantifying SYN 530561 in soil and water matrices at sub-ppb levels, addressing challenges posed by its polar nature and low volatility. The method demonstrated 92–105% recovery rates and a detection limit of 0.01 μg/L, enabling precise environmental monitoring. Concurrently, research in Environmental Science & Technology highlighted the metabolite’s persistence in anaerobic conditions, with a half-life of 78 days, underscoring the need for targeted remediation strategies in groundwater systems.

Toxicological assessments reveal nuanced insights. While SYN 530561 exhibits lower acute toxicity (96h LC50 > 100 mg/L in Daphnia magna) compared to its parent compound, chronic exposure studies indicate endocrine-disrupting potential at concentrations as low as 10 μg/L in zebrafish embryos. These findings, reported in Chemosphere (2024), emphasize the importance of long-term ecotoxicological evaluations. Notably, a collaborative EU project identified SYN 530561 as a priority metabolite for regulatory review under the Water Framework Directive, prompting revisions in maximum residue limits (MRLs) for dimethachlor products.

Emerging applications in precision agriculture are also being explored. A patent filed by Syngenta (WO2023186547) describes SYN 530561 as a biomarker for optimizing dimethachlor application timing, reducing field usage by up to 30% while maintaining herbicidal efficacy. Field trials in Germany (2023) demonstrated that soil-specific metabolite monitoring could minimize leaching risks by informing application windows based on microbial activity profiles. This approach aligns with the EU’s Farm to Fork strategy targets for pesticide reduction.

Future research directions include elucidating SYN 530561’s interaction with soil microbiomes—a topic addressed in an ongoing Horizon Europe project—and developing photocatalytic degradation methods using TiO2 nanocomposites. The metabolite’s role as a reference standard for regulatory testing is also expanding, with the European Commission’s Joint Research Centre releasing a certified reference material (CRM-ERM-EC008m) in Q1 2024 to standardize monitoring protocols globally.

In conclusion, SYN 530561 represents both a challenge and an opportunity in agrochemical innovation. Its study bridges analytical chemistry, environmental toxicology, and sustainable agriculture, offering actionable insights for regulators, manufacturers, and farmers. Continued interdisciplinary collaboration will be essential to balance agricultural productivity with ecological preservation in the context of this critical metabolite.